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Compound of Interest

Compound Name: 3-(Vinyloxy)propan-1-amine

Cat. No.: B1352237 Get Quote

Essential Safety and Handling Guide for 3-
(Vinyloxy)propan-1-amine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3-
(Vinyloxy)propan-1-amine (CAS No. 66415-55-2). Adherence to these procedures is critical

for ensuring laboratory safety and proper chemical management.

Chemical Properties and Hazards
3-(Vinyloxy)propan-1-amine is a flammable and corrosive liquid that requires careful handling

to prevent personal injury and property damage.[1][2] It is harmful if swallowed and can cause

severe skin burns, eye damage, and may trigger an allergic skin reaction.[1]
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Property Value

Molecular Formula C5H11NO

Molecular Weight 101.15 g/mol

Appearance Colorless liquid

Boiling Point 76 °C

Flash Point 39 °C

Density 0.89 g/mL at 25 °C

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory when handling 3-(Vinyloxy)propan-1-amine.

The following table summarizes the required PPE, with detailed specifications to ensure

adequate protection.
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Body Part PPE Specification

Hands

Chemical-resistant gloves: Nitrile, neoprene, or

butyl rubber gloves are recommended.[3][4][5]

Ensure gloves are rated for protection against

both aliphatic amines and vinyl ethers. Always

inspect gloves for integrity before use and

replace them immediately if signs of degradation

appear.

Body

Chemical-resistant lab coat or coveralls: Wear a

lab coat made of 100% cotton for handling small

quantities.[6] For larger volumes or tasks with a

higher risk of splashing, flame-resistant clothing

(e.g., Nomex®) or a chemical-resistant apron

should be used.[6]

Eyes/Face

Safety goggles and face shield: Chemical

splash goggles are mandatory.[7] A face shield

must be worn over the goggles, especially when

transferring liquids or performing reactions that

could splash.[7]

Respiratory

Respirator (if necessary): Work in a well-

ventilated area, preferably within a chemical

fume hood. If ventilation is inadequate or there

is a risk of inhaling vapors, a NIOSH-approved

respirator with an organic vapor cartridge is

required.[8]

Handling and Storage Protocol
Operational Plan:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Locate the nearest emergency shower and eyewash station.

Ventilation: All handling of 3-(Vinyloxy)propan-1-amine must be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure.
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Dispensing: Use grounded, non-sparking tools and equipment to prevent ignition of

flammable vapors.[2] When transferring, pour slowly to avoid splashing.

Spill Management: Have a spill kit readily available containing absorbent materials (e.g.,

sand, vermiculite) and neutralizing agents.[2] Do not use combustible materials like paper

towels to absorb spills.

Personal Hygiene: After handling, wash hands and any exposed skin thoroughly with soap

and water. Do not eat, drink, or smoke in the laboratory.

Storage Plan:

Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[9]

Keep away from heat, sparks, open flames, and other sources of ignition.[9]

Store separately from incompatible materials such as strong oxidizing agents, acids, and

acid chlorides.

Disposal Plan
The disposal of 3-(Vinyloxy)propan-1-amine and its contaminated waste must be managed

by a licensed hazardous waste disposal company.[1]

Waste Segregation and Collection:

Waste Identification: All waste streams containing 3-(Vinyloxy)propan-1-amine must be

clearly labeled as "Hazardous Waste: Flammable, Corrosive, Organic Amine."

Containerization: Collect liquid waste in a designated, leak-proof, and chemically compatible

container (e.g., a glass bottle with a secure cap). Do not mix with other waste streams to

prevent hazardous reactions.[1]

Solid Waste: Contaminated solid waste (e.g., gloves, absorbent pads) should be collected in

a separate, clearly labeled, sealed container.

Disposal Procedure:
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Small Quantities: For small amounts, contact your institution's environmental health and

safety (EHS) office or a local hazardous waste disposal service for guidance on packaging

and pickup.[9]

Large Quantities: For larger volumes, a professional environmental disposal company must

be contracted.[9] They will provide a specific disposal plan, which may include incineration or

chemical neutralization.[9]

Empty Containers: "Empty" containers retain hazardous residue and must be triple-rinsed

with a suitable solvent. The rinsate must be collected as hazardous waste. Puncture the

container to prevent reuse before disposal.[8]

Visual Workflow and Safety Diagrams
The following diagrams illustrate the key workflows and logical relationships for the safe

handling of 3-(Vinyloxy)propan-1-amine.

Preparation Handling Cleanup & Storage
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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